![molecular formula C22H21N3O2S B4692499 2-(ethylthio)-N-(2-{[(3-pyridinylmethyl)amino]carbonyl}phenyl)benzamide](/img/structure/B4692499.png)
2-(ethylthio)-N-(2-{[(3-pyridinylmethyl)amino]carbonyl}phenyl)benzamide
Overview
Description
2-(ethylthio)-N-(2-{[(3-pyridinylmethyl)amino]carbonyl}phenyl)benzamide, also known as EPB or T0901317, is a synthetic compound that has been widely used in scientific research. It belongs to the class of selective modulators of nuclear receptors and has been shown to have potential therapeutic applications in various diseases.
Mechanism of Action
2-(ethylthio)-N-(2-{[(3-pyridinylmethyl)amino]carbonyl}phenyl)benzamide acts as a selective modulator of nuclear receptors, specifically LXR and PPAR. It binds to the ligand-binding domain of these receptors and induces conformational changes that result in the activation of downstream signaling pathways. This activation leads to the regulation of gene expression and subsequent physiological effects.
Biochemical and Physiological Effects:
2-(ethylthio)-N-(2-{[(3-pyridinylmethyl)amino]carbonyl}phenyl)benzamide has been shown to have several biochemical and physiological effects, including the regulation of lipid metabolism, inflammation, and glucose homeostasis. It has been found to increase the expression of genes involved in cholesterol efflux, decrease the expression of pro-inflammatory cytokines, and improve insulin sensitivity.
Advantages and Limitations for Lab Experiments
2-(ethylthio)-N-(2-{[(3-pyridinylmethyl)amino]carbonyl}phenyl)benzamide has several advantages for lab experiments, including its high potency, selectivity, and specificity for LXR and PPAR. However, it also has some limitations, including its potential toxicity, low solubility, and limited bioavailability.
Future Directions
There are several future directions for the use of 2-(ethylthio)-N-(2-{[(3-pyridinylmethyl)amino]carbonyl}phenyl)benzamide in scientific research. These include the development of more potent and selective analogs, the investigation of its potential therapeutic applications in other diseases, and the elucidation of its mechanism of action at the molecular level. Additionally, the development of novel drug delivery systems may improve its bioavailability and reduce potential toxicity.
Scientific Research Applications
2-(ethylthio)-N-(2-{[(3-pyridinylmethyl)amino]carbonyl}phenyl)benzamide has been extensively studied for its potential therapeutic applications in various diseases, including metabolic disorders, cancer, and cardiovascular diseases. It has been shown to act as an agonist of liver X receptor (LXR) and peroxisome proliferator-activated receptor (PPAR) and has been found to regulate lipid metabolism, inflammation, and glucose homeostasis.
properties
IUPAC Name |
2-[(2-ethylsulfanylbenzoyl)amino]-N-(pyridin-3-ylmethyl)benzamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H21N3O2S/c1-2-28-20-12-6-4-10-18(20)22(27)25-19-11-5-3-9-17(19)21(26)24-15-16-8-7-13-23-14-16/h3-14H,2,15H2,1H3,(H,24,26)(H,25,27) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VAJGHEKJJHNORR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSC1=CC=CC=C1C(=O)NC2=CC=CC=C2C(=O)NCC3=CN=CC=C3 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H21N3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
391.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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